REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][C:11]([OH:14])([c:15]2[cH:16][c:17]([O:22][CH3:23])[c:18]([Cl:21])[cH:19][cH:20]2)[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[CH3:25][OH:26].[ClH:24]>>[ClH:24].[NH:8]1[CH2:9][CH2:10][C:11]([OH:14])([c:15]2[cH:16][c:17]([O:22][CH3:23])[c:18]([Cl:21])[cH:19][cH:20]2)[CH2:12][CH2:13]1
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Name
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Type
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product
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Smiles
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Cl
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Name
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Type
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product
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Smiles
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COc1cc(C2(O)CCNCC2)ccc1Cl
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |